Cas no 1804067-13-7 (5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride)

5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive sulfonyl chloride and halogenated benzimidazole structure. The compound's dual functionality allows for selective modifications, making it useful in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromo and chloro substituents enhance reactivity in cross-coupling reactions, while the sulfonyl chloride group facilitates nucleophilic substitutions, enabling the introduction of sulfonamide or sulfonate moieties. The benzimidazole core contributes to its potential in biologically active compound synthesis. This reagent is particularly advantageous for researchers seeking to construct complex heterocyclic frameworks with precise functionalization. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride structure

1804067-13-7 structure

Product Name:5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride

CAS No:1804067-13-7

MF:C₇H₃BrCl₂N₂O₂S

MW:329.985917329788

CID:4823910

Update Time:2025-05-28

5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride
- Inchi： 1S/C7H3BrCl2N2O2S/c8-3-1-4-6(12-7(9)11-4)5(2-3)15(10,13)14/h1-2H,(H,11,12)
- InChI Key： WEXPHFJPVPZTTQ-UHFFFAOYSA-N
- SMILES： BrC1=CC2=C(C(=C1)S(=O)(=O)Cl)N=C(N2)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 347
XLogP3: 3.2
Topological Polar Surface Area: 71.2

5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061009106-250mg	5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride	1804067-13-7	98%	250mg	$5,504.66	2022-04-02
Alichem	A061009106-500mg	5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride	1804067-13-7	98%	500mg	$8,168.83	2022-04-02
Alichem	A061009106-1g	5-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride	1804067-13-7	98%	1g	$13,370.11	2022-04-02